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Compound of Interest

Compound Name: Fensulfothion

Cat. No.: B1672535

A Technical Overview of Fensulfothion

It is important to note that providing a detailed, in-depth guide on the synthesis and
manufacturing of Fensulfothion is restricted due to its classification as a highly toxic and
extremely hazardous substance.[1] This document will provide a high-level overview of its
chemical properties, mechanism of action, and general synthesis principles from a public safety
and educational perspective, based on available information.

Fensulfothion is an organophosphate insecticide and nematicide.[1][2] Its chemical formula is
C11H1704PS2.[1] It appears as an oily yellow or brown liquid and is used to control a variety
of pests, including insects and nematodes, on crops such as corn, onions, and pineapple.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Fensulfothion is presented below.
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Property Value Source
Molecular Formula C1l1H1704PS2 [1]
Molar Mass 308.35 g-mol-1 [1]
Appearance Brown liquid or yellow oll [1]
Density 1.20 g/mL (at 20°C) [1]
Boiling Point 138-141°C at 0.01 mmHg [3][4]
Solubility in Water 0.2% (at 25°C) [1]

General Synthesis Approach

The commercial synthesis of Fensulfothion generally involves the esterification of O,O-diethyl
phosphorothioic acid with 4-(methylsulfinyl)phenol.[5] This reaction is typically carried out in an
organic solvent and in the presence of a base to neutralize the acidic byproduct, which helps to
ensure a high yield and purity of the final product.[5]

Mechanism of Action

Fensulfothion functions as an acetylcholinesterase (AChE) inhibitor.[1][2] Acetylcholinesterase
is a crucial enzyme in the nervous system responsible for breaking down the neurotransmitter
acetylcholine. By inhibiting this enzyme, Fensulfothion causes an accumulation of
acetylcholine at nerve junctions.[3] This leads to overstimulation of the nervous system,
resulting in paralysis and ultimately death of the target pest.[6]

It is important to note that the oxidized form of Fensulfothion, known as Fensulfothion oxon,
is a more potent inhibitor of acetylcholinesterase.[4][6]

Below is a simplified diagram illustrating the mechanism of action.
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Caption: Simplified diagram of Fensulfothion's mechanism of action.

Toxicity and Safety

Fensulfothion is highly toxic to humans and other non-target organisms.[3] Exposure can

occur through inhalation, ingestion, or skin contact.[7] Symptoms of acute exposure are

characteristic of organophosphate poisoning and can include headache, dizziness, blurred
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vision, muscle twitching, nausea, and in severe cases, respiratory failure and death.[7][8] Due
to its high toxicity, it is classified as an extremely hazardous substance.[1]

The handling and application of Fensulfothion require strict safety protocols, including the use
of personal protective equipment such as respirators, protective clothing, and gloves.[3][7]

Environmental Fate

Fensulfothion degrades in the environment through processes like microbial degradation and
hydrolysis.[3] Its half-life in soil can range from a few days to several weeks, depending on the
soil type and conditions.[3] In aquatic environments, it also degrades relatively quickly.[3]
However, due to its high toxicity, even at low concentrations, it poses a significant risk to
aquatic life and other wildlife.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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